Cas no 2137144-35-3 (tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate
• CAS No: 2137144-35-3
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• CID: 6409750
• PubChem ID: 129372329
• Update Time: 2025-10-28

tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate
• 2137144-35-3
• EN300-1085854

• Inchi： 1S/C12H22BrNO2/c1-12(2,3)16-11(15)14-9-5-4-6-10(14)7-8-13/h10H,4-9H2,1-3H3/t10-/m1/s1
• InChI Key： ZAYSXLJZWWIAMZ-SNVBAGLBSA-N
• SMILES： BrCC[C@H]1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 291.08339g/mol
• Monoisotopic Mass: 291.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl (2R)-2-(2-Bromoethyl)piperidine-1-carboxylate (CAS: 2137144-35-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate (CAS: 2137144-35-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an updated overview of the latest studies involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent literature highlights the role of tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate as a chiral building block in the synthesis of piperidine-based pharmaceuticals. Its structural features, including the reactive bromoethyl group and the Boc-protected amine, make it a valuable precursor for the development of novel drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient synthesis of potent sigma-1 receptor ligands, which are being investigated for their neuroprotective properties in neurodegenerative diseases.

In addition to its synthetic applications, the compound has been employed in the design of targeted drug delivery systems. A recent publication in ACS Chemical Biology reported the incorporation of tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate into peptide-drug conjugates, enabling site-specific release of therapeutic payloads in cancer cells. The study showcased improved pharmacokinetic profiles and reduced off-target effects compared to traditional small-molecule drugs.

From a mechanistic perspective, research has elucidated the compound's reactivity in various chemical transformations. A 2024 study in Organic Letters detailed its participation in palladium-catalyzed cross-coupling reactions, expanding the toolbox for constructing complex piperidine derivatives. The bromoethyl moiety serves as an excellent handle for further functionalization, allowing for the introduction of diverse pharmacophores at the 2-position of the piperidine ring.

The stereochemical integrity of tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate has been particularly valuable in asymmetric synthesis. Recent work published in Chemical Communications demonstrated its use in the preparation of enantiomerically pure β-amino alcohols, which are important structural motifs in many biologically active compounds. The Boc-protecting group was shown to provide excellent stereocontrol during subsequent transformations while being readily removable under mild conditions.

Looking forward, the unique properties of tert-butyl (2R)-2-(2-bromoethyl)piperidine-1-carboxylate position it as a promising scaffold for future drug discovery efforts. Ongoing research is exploring its incorporation into novel kinase inhibitors and GPCR modulators, with preliminary results showing improved selectivity profiles. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.